Cas no 57897-70-8 (2-Benzofurancarboxaldehyde, 7-methyl-)

• Product name: 2-Benzofurancarboxaldehyde, 7-methyl-
• CAS No: 57897-70-8
• MF: C₁₀H₈O₂
• MW: 160.169322967529
• CID: 947716
• PubChem ID: 10511153

2-Benzofurancarboxaldehyde, 7-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxaldehyde, 7-methyl-
• 7-methyl-1-benzofuran-2-carbaldehyde
• 7 -Methyl-benzofuran-2-aldehyde
• MB09961
• 7-methyl-benzofuran-2-carbaldehyde
• DB-323729
• DTXSID801294793
• 57897-70-8
• 7-methylbenzofuran-2-carbaldehyde
• JXPVJVSXZDJGIZ-UHFFFAOYSA-N
• AKOS002679703
• 7-methyl-benzofuran-2-aldehyde
• SCHEMBL9550366
• 9GWD3SYT6Q
• 7-Methylbenzofuran-2-aldehyde
• 7Methyl-benzofuran-2-aldehyde
• 7-METHYL-2-BENZOFURANCARBOXALDEHYDE
• 2-BENZOFURANCARBOXALDEHYDE, 7-METHYL-

• Inchi： InChI=1S/C10H8O2/c1-7-3-2-4-8-5-9(6-11)12-10(7)8/h2-6H,1H3
• InChI Key： JXPVJVSXZDJGIZ-UHFFFAOYSA-N
• SMILES： CC1=C2C(=CC=C1)C=C(O2)C=O

Computed Properties

• Exact Mass: 160.052429494g/mol
• Monoisotopic Mass: 160.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2Ų
• XLogP3: 2.5